Cas no 646027-00-1 (Cyclooctanamine, N-(1-methyl-2-phenylethyl)-)

Cyclooctanamine, N-(1-methyl-2-phenylethyl)- structure
646027-00-1 structure
Product Name:Cyclooctanamine, N-(1-methyl-2-phenylethyl)-
CAS No:646027-00-1
MF:C17H27N
MW:245.402984857559
CID:422647
PubChem ID:63419422
Update Time:2025-04-19

Cyclooctanamine, N-(1-methyl-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclooctanamine, N-(1-methyl-2-phenylethyl)-
    • N-(1-phenylpropan-2-yl)cyclooctanamine
    • DTXSID70734587
    • 646027-00-1
    • AKOS012726691
    • Inchi: 1S/C17H27N/c1-15(14-16-10-6-5-7-11-16)18-17-12-8-3-2-4-9-13-17/h5-7,10-11,15,17-18H,2-4,8-9,12-14H2,1H3
    • InChI Key: BCQKRMGMXZITKT-UHFFFAOYSA-N
    • SMILES: N(C(C)CC1C=CC=CC=1)C1CCCCCCC1

Computed Properties

  • Exact Mass: 245.21451
  • Monoisotopic Mass: 245.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

Cyclooctanamine, N-(1-methyl-2-phenylethyl)- Related Literature

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